7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• Molecular Formula: C16H18N6O4
• Molecular Weight: 358.35 g/mol
• IUPAC Name: 2-(3-hydroxypropyl)-5-methyl-7-(2-nitrophenyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C16H18N6O4/c1-9-13(15(17)24)14(10-5-2-3-6-11(10)22(25)26)21-16(18-9)19-12(20-21)7-4-8-23/h2-3,5-6,14,23H,4,7-8H2,1H3,(H2,17,24)(H,18,19,20)
• InChI Key: QQWLEAMMMVCYAR-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(N2C(=N1)N=C(N2)CCCO)C3=CC=CC=C3[N+](=O)[O-])C(=O)N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC=CC=C3[N+](=O)[O-])C(=O)N

Description

7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a chemical compound that has attracted significant attention in scientific research. This compound has been synthesized using various methods, and its potential applications in scientific research have been studied extensively. In

Mechanism of Action

The mechanism of action of 7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is not fully understood. However, studies have shown that it induces apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide has been shown to have biochemical and physiological effects. In vitro studies have shown that it inhibits the growth of cancer cells and reduces the expression of pro-inflammatory cytokines. In vivo studies have shown that it reduces the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is its potential use in the development of novel anticancer and anti-inflammatory agents. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of 7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide. One direction is to explore its potential use in the treatment of other diseases, such as autoimmune disorders. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective anticancer and anti-inflammatory agents. Additionally, future studies could focus on improving the solubility of this compound in water, which would make it easier to work with in lab experiments.
Conclusion:
In conclusion, 7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a chemical compound that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of novel anticancer and anti-inflammatory agents, as well as other potential therapeutic applications.

Synthesis Methods

The synthesis of 7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide has been achieved using different methods. One of the most common methods involves the reaction of 2-nitrobenzaldehyde with 3-hydroxypropylamine to form 2-(2-nitrophenyl)prop-2-en-1-ol. This intermediate is then reacted with 5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid to form the final product.

Scientific Research Applications

7-{2-Nitrophenyl}-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide has potential applications in scientific research. One of the major applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent.